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Compound of Interest

Compound Name: Tert-butyl 3-nitrobenzoate
CAS No.: 58656-99-8
Cat. No.: B1280682
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 3-nitrobenzoate (CAS
No. 58656-99-8), a key chemical intermediate in various synthetic applications, including
pharmaceutical development. This document details its chemical properties, experimental
protocols for its synthesis, and its potential role in drug discovery based on the established
mechanisms of related nitroaromatic compounds.

Chemical Identity and Properties

The formal IUPAC name for the compound is tert-butyl 3-nitrobenzoate. It is characterized by
a benzene ring substituted with a nitro group at the meta-position relative to a tert-butyl ester.

Physicochemical Data

The key quantitative data for tert-butyl 3-nitrobenzoate are summarized in the table below for

easy reference.
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Property Value Reference
CAS Number 58656-99-8 [1]
Molecular Formula C11H13NOa [2]
Molecular Weight 223.23 g/mol [2]
Appearance Brown solid [3]
Boiling Point 440 °C at 760 mmHg [4]
Density 1.201 g/cm3 [4]
Flash Point 2199 °C [4]
Refractive Index 1.531 [4]
Storage Conditions 0-8 °C [3]

Synthesis and Experimental Protocols

Two primary synthetic routes are viable for the preparation of tert-butyl 3-nitrobenzoate:
electrophilic nitration of a pre-formed ester and esterification of the corresponding carboxylic
acid.

Protocol 1: Electrophilic Nitration of tert-Butyl Benzoate

This method is adapted from the well-established procedure for the nitration of similar benzoate
esters.[5] The ester group is a meta-director, leading to the desired 3-substituted product.

Reaction Workflow:
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Step 1: Preparation of Nitrating Mixture
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Caption: Workflow for the synthesis of tert-butyl 3-nitrobenzoate via nitration.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1280682/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tert-butyl-3-nitrobenzoate
https://www.benchchem.com/product/b1280682/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tert-butyl-3-nitrobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Preparation of Nitrating Mixture: In a separate flask, cautiously add concentrated nitric acid
(1.0 eq) dropwise to chilled (0-5 °C) concentrated sulfuric acid (1.0 eq) with stirring. Keep the
mixture in an ice bath.

» Reaction Setup: Dissolve tert-butyl benzoate (1.0 eq) in concentrated sulfuric acid (2.0 eq) in
a round-bottomed flask. Cool the mixture to 0-5 °C using an ice-salt bath.

 Nitration: Add the prepared nitrating mixture dropwise to the stirred solution of tert-butyl
benzoate. The rate of addition must be controlled to maintain the internal temperature below
15 °C.[5]

o Reaction Completion: After the addition is complete, allow the mixture to stir at room
temperature for an additional 15-30 minutes.

o Work-up: Carefully pour the reaction mixture onto a generous amount of crushed ice with
vigorous stirring. A solid precipitate will form.

« |solation and Purification: Collect the crude product by vacuum filtration and wash thoroughly
with cold water until the washings are neutral. The product can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Esterification of 3-Nitrobenzoic Acid

This protocol involves the direct esterification of 3-nitrobenzoic acid with tert-butanol. Due to
the steric hindrance of the tert-butyl group, standard Fischer esterification is inefficient. An
activation of the carboxylic acid is typically required.

Methodology:

e Acid Chloride Formation: Convert 3-nitrobenzoic acid (1.0 eq) to 3-nitrobenzoyl chloride by
reacting with thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2) in an inert solvent like
dichloromethane (DCM).

 Esterification: In a separate flask, dissolve tert-butanol (1.2 eq) and a non-nucleophilic base
such as pyridine (1.2 eq) in an inert solvent (e.g., DCM) under an inert atmosphere (Nz2).
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» Reaction: Cool the alcohol/pyridine solution to 0 °C and slowly add the 3-nitrobenzoyl
chloride solution dropwise.

o Completion and Work-up: Allow the reaction to warm to room temperature and stir until
completion (monitored by TLC). Quench the reaction with water and perform a standard
liquid-liquid extraction. The organic layer is then washed with dilute acid (e.g., 1M HCI) to
remove pyridine, followed by a wash with saturated sodium bicarbonate solution and brine.

e |solation: Dry the organic layer over anhydrous sodium sulfate (NazS0Oa), filter, and
concentrate under reduced pressure to yield the crude product. Purification is typically
achieved via column chromatography.

Spectroscopic and Analytical Data (Predicted)

While direct experimental spectra for tert-butyl 3-nitrobenzoate are not readily available in
public databases, its spectral characteristics can be accurately predicted based on its structure
and data from closely related analogues like methyl 3-nitrobenzoate and butyl 3-nitrobenzoate.

6718l

Predicted Spectroscopic Data
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Predicted Characteristic Peaks

1H NMR

Aromatic Protons (4H): Complex multiplet
pattern between & 7.5-8.8 ppm. Expect a
singlet-like resonance near & 8.8 ppm (proton
between two electron-withdrawing groups), and
three other multiplets corresponding to the other
aromatic protons. tert-Butyl Protons (9H): A

sharp singlet at approximately & 1.6 ppm.

13C NMR

Carbonyl Carbon: 6 164-166 ppm. Quaternary
tert-Butyl Carbon: & 81-83 ppm. Aromatic
Carbons: Six signals between 6 120-150 ppm,
with the carbon attached to the nitro group being
the most deshielded (around & 148 ppm). tert-
Butyl Methyl Carbons: A single peak around 6
28 ppm.

IR (Infrared)

C=0 Stretch (Ester): Strong, sharp absorption at
1720-1740 cm~1, NO2 Asymmetric Stretch:
Strong absorption at 1520-1540 cm~1.[8] NO:z
Symmetric Stretch: Strong absorption at 1340-
1355 cm~1.[8] C-O Stretch (Ester): Absorption in
the 1150-1250 cm~1 region. C-H Stretch
(Aromatic): Peaks just above 3000 cm~1. C-H
Stretch (Aliphatic): Peaks just below 3000 cm™1.

Mass Spec. (MS)

Molecular lon (M*): Peak at m/z = 223. Major
Fragments: Expect a prominent peak at m/z =
167 due to the loss of the tert-butyl group (CaHs,
56 Da) via McLafferty rearrangement or alpha
cleavage. A peak at m/z = 57 corresponding to
the tert-butyl cation [C(CHs)s]* is also expected
to be significant. Other fragments would include
those from the nitrobenzoyl moiety (e.g., m/z =
150, 121, 104, 76).

Role in Drug Development and Signhaling Pathways
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Nitroaromatic compounds, including nitrobenzoate derivatives, are of significant interest to drug
development professionals due to their mechanism of action, which often involves bioreductive

activation.

Mechanism of Action: Bioreductive Prodrugs

The core principle behind the therapeutic and toxicological effects of many nitroaromatic
compounds is the reduction of the nitro group within biological systems. This process is
particularly relevant in hypoxic (low oxygen) environments, such as those found in solid tumors

or within certain anaerobic bacteria and protozoa.
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Caption: Generalized pathway for the bioreductive activation of nitroaromatic drugs.

o Enzymatic Reduction: The electron-withdrawing nitro group makes the compound a
substrate for various cellular nitroreductases. These enzymes transfer one or two electrons

to the nitro group.

o Formation of Reactive Species: This reduction generates highly reactive intermediates,
including the nitro radical anion (R-NO2z¢~), a nitroso species (R-NO), and a hydroxylamine
derivative (R-NHOH).

o Cellular Damage: These reactive species can covalently modify and damage critical cellular
macromolecules such as DNA, proteins, and lipids. This leads to disruption of cellular
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function and ultimately results in cytotoxicity, providing the basis for their use as antimicrobial
or anticancer agents.

The presence of the ester functional group in tert-butyl 3-nitrobenzoate also presents the
possibility of it acting as a dual prodrug. Cellular esterases could hydrolyze the tert-butyl ester
to release 3-nitrobenzoic acid, potentially altering the compound's solubility, cell permeability,
and activity profile. This dual-action potential makes such structures versatile scaffolds for
medicinal chemistry.

Safety and Handling
Tert-butyl 3-nitrobenzoate should be handled with appropriate care in a laboratory setting.

o Hazard Identification: May cause an allergic skin reaction and causes serious eye irritation.
[2] It may be harmful if ingested or inhaled, and is irritating to mucous membranes and the
upper respiratory tract.[2]

o Precautionary Measures:

[¢]

Wear protective gloves, safety goggles, and appropriate lab clothing.[2]

o

Use in a well-ventilated area or a chemical fume hood.

o

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly
with water.[2]

o

Store in a cool, dry, well-ventilated place away from incompatible materials.

e Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[2]

o Decomposition: Hazardous decomposition products include carbon oxides and nitrogen
oxides.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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